Cas no 1065092-47-8 (8-Fluoro-6-(trifluoromethyl)quinolin-4(1H)-one)

• Product Name: 8-Fluoro-6-(trifluoromethyl)quinolin-4(1H)-one
• CAS No: 1065092-47-8
• MF: C₁₀H₅F₄NO
• MW: 231.146416425705
• CID: 2194701
• Update Time: 2025-06-08

8-Fluoro-6-(trifluoromethyl)quinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-6-(trifluoromethyl)quinolin-4(1h)-one
• 8-fluoro-6-(trifluoromethyl)-1H-quinolin-4-one
• 8-Fluoro-6-(trifluoromethyl)quinolin-4-ol
• 8-Fluoro-6-(trifluoromethyl)quinolin-4(1H)-one

• Inchi： 1S/C10H5F4NO/c11-7-4-5(10(12,13)14)3-6-8(16)1-2-15-9(6)7/h1-4H,(H,15,16)
• InChI Key： YQCQZKJDWDFKBC-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=CC2C(C=CNC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 325
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 8-Fluoro-6-(trifluoromethyl)quinolin-4(1H)-one

Introduction to 8-Fluoro-6-(trifluoromethyl)quinolin-4(1H)-one (CAS No. 1065092-47-8)

8-Fluoro-6-(trifluoromethyl)quinolin-4(1H)-one is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 1065092-47-8, belongs to the quinoline class of molecules, which are well-documented for their role in drug discovery and development. The presence of both fluoro and trifluoromethyl substituents in its structure imparts unique electronic and steric properties, making it a promising candidate for further investigation in medicinal chemistry.

The structural motif of 8-Fluoro-6-(trifluoromethyl)quinolin-4(1H)-one consists of a quinoline core with a carbonyl group at the 4-position and fluorine and trifluoromethyl groups at the 6-position. This arrangement not only enhances the compound's lipophilicity but also influences its interactions with biological targets. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, has been widely utilized in drug design to improve pharmacokinetic profiles. Similarly, the trifluoromethyl group contributes to enhanced binding interactions by increasing the electron density and steric bulk at specific positions on the molecule.

In recent years, there has been a surge in research focusing on fluorinated quinolines due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that quinoline derivatives exhibit antimicrobial, antiviral, and anticancer properties. The introduction of fluorine and trifluoromethyl groups into these derivatives often leads to improved pharmacological activity and selectivity. Specifically, 8-Fluoro-6-(trifluoromethyl)quinolin-4(1H)-one has been investigated for its potential role in inhibiting certain kinases and enzymes involved in cancer progression. Preliminary in vitro studies have indicated that this compound may exhibit inhibitory effects on targets such as tyrosine kinases, which are crucial for signal transduction pathways associated with tumor growth.

The synthesis of 8-Fluoro-6-(trifluoromethyl)quinolin-4(1H)-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by functional group transformations such as reduction and fluorination. The use of advanced catalytic systems has enabled more efficient synthesis methods, reducing the environmental impact while maintaining high chemical yields. Advances in flow chemistry have also facilitated the production of this compound on a larger scale, making it more accessible for further biological evaluation.

Beyond its potential applications in oncology, 8-Fluoro-6-(trifluoromethyl)quinolin-4(1H)-one has been explored for its antimicrobial properties. Fluorinated quinolines are known to disrupt bacterial cell membranes and inhibit essential enzymatic processes. The structural features of this compound make it a candidate for developing novel antibiotics against drug-resistant strains of bacteria. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system infections.

Recent computational studies have further highlighted the significance of fluoro and trifluoromethyl substituents in enhancing binding affinity to biological targets. Molecular docking simulations have revealed that these groups optimize interactions with key amino acid residues in protein binding pockets. This insight has guided the design of next-generation analogs with improved pharmacological profiles. Furthermore, virtual screening techniques have been employed to identify novel derivatives of 8-Fluoro-6-(trifluoromethyl)quinolin-4(1H)-one that may exhibit enhanced activity or selectivity.

The pharmaceutical industry continues to invest heavily in fluorinated heterocycles due to their proven success in drug development. Companies are actively pursuing patents related to fluorinated quinolines with novel therapeutic applications. Collaborative efforts between academia and industry are accelerating the discovery pipeline for compounds like 8-Fluoro-6-(trifluoromethyl)quinolin-4(1H)-one, leading to faster translation of laboratory findings into clinical candidates.

In conclusion, 8-Fluoro-6-(trifluoromethyl)quinolin-4(1H)-one (CAS No. 1065092-47-8) represents a promising scaffold for developing new therapeutic agents. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, position it as a valuable compound for further exploration in drug discovery. As research progresses, we can expect more insights into its biological activities and potential applications across multiple therapeutic areas.